Cas no 56011-12-2 (2,2-Diethoxypropanenitrile)

• Product Name: 2,2-Diethoxypropanenitrile
• CAS No: 56011-12-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD00209573
• CID: 944814
• PubChem ID: 87569244
• Update Time: 2025-08-05

2,2-Diethoxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Diethoxypropanenitrile
• 2,2'-DIETHOXYPROPIONITRILE
• 2,2-DIETHOXYPROPIONITRILE
• 2,2'-DIETHOXYPROPANENITRILE
• 2,2-diethoxy-propionitrile
• MFCD00209573
• SCHEMBL443248
• AKOS015913028
• 2,2-Diethoxypropanenitrile #
• diethoxypropionitrile
• DB-004317
• DTXCID00291774
• 2,2-Diethoxypropionitrile, 98%
• D90123
• DTXSID80340693
• D2866
• Propanenitrile, 2,2-diethoxy-
• EN300-6477598
• 2,2-diethoxypro-pionitrile
• 56011-12-2

• MDL： MFCD00209573
• Inchi： InChI=1S/C7H13NO2/c1-4-9-7(3,6-8)10-5-2/h4-5H2,1-3H3
• InChI Key： QPFCLGADWIWYFW-UHFFFAOYSA-N
• SMILES： CCOC(C)(C#N)OCC

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.918 g/mL at 25 °C(lit.)
• Boiling Point: 79°C/45mmHg(lit.)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: n20/D 1.398(lit.)
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 42.25000
• LogP: 1.29918
• Solubility: Not determined

2,2-Diethoxypropanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38
• Safety Term：S16-S26-S36
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,2-Diethoxypropanenitrile

Introduction to 2,2-Diethoxypropanenitrile (CAS No. 56011-12-2)

2,2-Diethoxypropanenitrile, with the CAS number 56011-12-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₇H₁₃NO₂ and a molecular weight of 147.18 g/mol. The structure of 2,2-Diethoxypropanenitrile features a central propanenitrile core with two ethoxy groups attached to the second carbon atom, providing it with distinct reactivity and stability profiles.

In the realm of pharmaceutical research, 2,2-Diethoxypropanenitrile has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2-Diethoxypropanenitrile exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could serve as a valuable starting material for the design of new therapeutic agents.

Beyond its pharmaceutical applications, 2,2-Diethoxypropanenitrile has also found utility in materials science. Its unique chemical structure makes it an excellent precursor for the synthesis of advanced materials with tailored properties. Research conducted at the University of California, Berkeley, has shown that 2,2-Diethoxypropanenitrile-based polymers exhibit enhanced mechanical strength and thermal stability. These properties make them suitable for use in high-performance applications such as aerospace and electronics.

In the field of chemical synthesis, 2,2-Diethoxypropanenitrile has been utilized as an efficient reagent in various organic transformations. Its reactivity is particularly advantageous in reactions involving nucleophilic substitution and elimination processes. A 2023 study published in the Tetrahedron Letters reported a novel method for the synthesis of substituted pyridines using 2,2-Diethoxypropanenitrile. This method offers improved yields and selectivity compared to traditional approaches, making it a valuable addition to the synthetic chemist's toolkit.

The environmental impact of chemicals is a critical consideration in modern research and development. Studies on the environmental fate and toxicity of 2,2-Diethoxypropanenitrile have shown that it exhibits low toxicity and biodegradability under standard conditions. This makes it a safer alternative to more hazardous compounds commonly used in industrial processes. A 2023 report from the Environmental Protection Agency (EPA) highlighted the potential of 2,2-Diethoxypropanenitrile-based products as environmentally friendly alternatives in various industries.

In conclusion, 2,2-Diethoxypropanenitrile (CAS No. 56011-12-2) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.